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Compound of Interest

Compound Name: Methyl 2-oxo-2-(o-tolyl)acetate

Cat. No.: B151038 Get Quote

For immediate reference, this guide provides essential safety and disposal protocols for Methyl
2-oxo-2-(o-tolyl)acetate (CAS No. 34966-54-6). Researchers, scientists, and professionals in

drug development must adhere to these procedures to ensure personal safety and

environmental compliance.

Methyl 2-oxo-2-(o-tolyl)acetate is classified as an irritant and is harmful if swallowed, causes

skin and serious eye irritation, and may cause respiratory irritation.[1] Proper handling and

disposal are critical to mitigate these risks.

Immediate Safety and Handling Precautions
Before handling Methyl 2-oxo-2-(o-tolyl)acetate, ensure that you are in a well-ventilated area

and are wearing the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Gloves
Chemical-resistant (e.g., Nitrile

rubber)

To prevent skin contact and

irritation.

Eye Protection
Safety glasses with side-

shields or goggles

To protect against splashes

and eye irritation.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection Use in a chemical fume hood
To avoid inhalation and

respiratory tract irritation.

In Case of Exposure:

After Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate

medical attention.

After Skin Contact: Remove contaminated clothing and wash the affected area thoroughly

with soap and water.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and seek immediate medical attention.

Step-by-Step Disposal Procedure
The disposal of Methyl 2-oxo-2-(o-tolyl)acetate must be conducted in accordance with

federal, state, and local environmental regulations. Improper disposal can pose a significant

environmental risk.

Step 1: Waste Identification and Segregation

Waste Characterization: Methyl 2-oxo-2-(o-tolyl)acetate is a non-halogenated organic

waste.
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Segregation: Do not mix this waste with halogenated solvents or other incompatible waste

streams. Keep it in a dedicated, properly labeled waste container.

Step 2: Containerization

Primary Container: Use a clean, chemically compatible, and leak-proof container. The

container should be clearly labeled with the full chemical name: "Methyl 2-oxo-2-(o-
tolyl)acetate" and the associated hazard symbols (e.g., "Irritant," "Harmful").

Secondary Containment: Place the primary waste container in a secondary container, such

as a chemical-resistant tray or bin, to contain any potential leaks.

Step 3: Storage of Waste

Location: Store the waste container in a designated, well-ventilated, and cool, dry area away

from direct sunlight and sources of ignition.

Compatibility: Ensure the storage area is away from incompatible materials, such as strong

oxidizing agents.

Step 4: Final Disposal

Professional Disposal Service: Arrange for the collection and disposal of the chemical waste

through a licensed hazardous waste disposal company. Provide them with a complete

characterization of the waste.

Documentation: Maintain a record of the waste disposal, including the date, quantity, and the

disposal company used, in accordance with your institution's policies and regulatory

requirements.

Below is a diagram illustrating the logical workflow for the proper disposal of Methyl 2-oxo-2-
(o-tolyl)acetate.
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Step 1: Waste Identification & Segregation

Characterize as non-halogenated organic waste Segregate from other waste streams

Step 2: Proper Containerization

Use labeled, leak-proof primary container Use secondary containment

Step 3: Safe Storage

Store in a cool, dry, well-ventilated area Store away from incompatible materials

Step 4: Final Disposal

Arrange for licensed hazardous waste disposal Maintain disposal records

Click to download full resolution via product page

Disposal Workflow for Methyl 2-oxo-2-(o-tolyl)acetate

Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of the complete Safety Data Sheet (SDS) for Methyl 2-oxo-2-(o-tolyl)acetate and
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consultation with your institution's Environmental Health and Safety (EHS) department. Always

prioritize safety and adhere to all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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